Cas no 1328035-80-8 (9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1328035-80-8
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 6339118
• PubChem ID: 71684317
• Update Time: 2025-05-20

9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• 1,5-dioxa-9-azaspiro[5.5]undecan-9-yl(thiophen-2-yl)methanone
• F6118-0021
• VU0532361-1
• 1328035-80-8
• 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• AKOS024532507

• Inchi： 1S/C13H17NO3S/c15-12(11-3-1-10-18-11)14-6-4-13(5-7-14)16-8-2-9-17-13/h1,3,10H,2,4-9H2
• InChI Key： KWCLXSHJELSXIN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCC2(CC1)OCCCO2)=O

Computed Properties

• Exact Mass: 267.09291458g/mol
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane

Introduction to 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane (CAS No. 1328035-80-8)

9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic compound features a thiophene derivative as a key functional moiety, integrated into a rigid spiro framework that includes an azacycloalkane and an oxygenated bridge. The unique architecture of this molecule presents a promising scaffold for the development of novel bioactive agents, particularly in the context of addressing unmet medical needs.

The chemical structure of 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane (CAS No. 1328035-80-8) can be broken down into several key components that contribute to its potential pharmacological properties. The spirocyclic core, consisting of a nitrogen-containing heterocycle linked to a decalactone ring, provides stability while allowing for conformational flexibility. This spiro arrangement is often exploited in drug design to enhance binding affinity and metabolic stability.

The presence of the thiophene-2-carbonyl group is particularly noteworthy, as thiophene derivatives are well-documented for their biological activity across various therapeutic areas. Thiophenes have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The carbonyl functionality further enhances the reactivity of the thiophene ring, enabling further derivatization and functionalization to tailor specific pharmacological targets.

The oxygenated bridge in the molecule, specifically the 1,5-dioxa moiety, introduces polarity and hydrogen bonding potential into the structure. This feature can be critical for optimizing solubility and interactions with biological targets such as enzymes and receptors. The combination of these structural elements makes 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane a versatile candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. Studies have shown that spirocyclic compounds often exhibit enhanced binding affinity due to their rigid frameworks, which can mimic the conformational preferences of biological targets. In particular, the nitrogen-containing heterocycle in 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane may interact favorably with hydrogen bond donors or acceptors in protein active sites.

Moreover, the thiophene-2-carbonyl group offers opportunities for further chemical modification through strategies such as palladium-catalyzed cross-coupling reactions or nucleophilic additions. These transformations can be used to introduce additional functional groups or to attach larger pharmacophores, thereby expanding the chemical space available for drug discovery.

In the realm of drug development, spirocyclic compounds have demonstrated promise as scaffolds for small molecule inhibitors and modulators. The unique structural constraints imposed by the spiro linkage can lead to high selectivity for specific biological targets. For instance, studies on related spirocyclic scaffolds have shown potential in inhibiting kinases and other enzyme families implicated in diseases such as cancer and inflammation.

The oxygenated bridge in 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane also contributes to its potential bioactivity by influencing solubility and metabolic stability. Oxygen-containing heterocycles are frequently incorporated into drug molecules to improve pharmacokinetic profiles while maintaining efficacy.

Current research efforts are focused on leveraging computational methods to predict and optimize the bioactivity of complex molecules like 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane. Machine learning models trained on large datasets of experimentally validated compounds can identify structural patterns associated with desired biological outcomes. These predictions guide synthetic chemists in designing novel analogs with enhanced properties.

Additionally, experimental validation remains crucial for confirming computational hypotheses. High-throughput screening (HTS) techniques enable rapid testing of large libraries of compounds for activity against relevant biological targets. The integration of HTS with structure-based drug design approaches has accelerated the discovery pipeline significantly over recent years.

The versatility of 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane as a scaffold is further highlighted by its potential applications across multiple therapeutic areas. For example:

• Cancer Therapy: Thiophene derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes involved in tumor growth and progression.
• Inflammatory Diseases: The spirocyclic core may interact with inflammatory mediators or signaling pathways relevant to conditions such as rheumatoid arthritis or inflammatory bowel disease.
• Neuronal Disorders: Nitrogen-containing heterocycles are frequently explored for their potential neuroprotective or anticonvulsant effects.
• Bacterial Resistance: The unique structure may offer advantages over existing antibiotics by targeting bacterial enzymes or cell wall biosynthesis pathways resistant to current treatments.

The synthesis of 9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane presents both challenges and opportunities due to its complex architecture. Key synthetic strategies may include:

• Ring-closing metathesis or other cycloformative reactions to construct the spirocyclic core.
• Nucleophilic substitution or addition reactions to introduce the thiophene carbonyl functionality at the appropriate position.
• Oxygenation steps to incorporate the dioxa bridge with precise regioselectivity.
• Protection-deprotection strategies to handle sensitive functional groups during multi-step synthesis.

The development of robust synthetic methodologies is essential not only for producing sufficient quantities of material for preclinical studies but also for enabling future derivatization efforts aimed at optimizing potency and selectivity.

In conclusion,9-(thiophene-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane represents an intriguing compound with significant potential in pharmaceutical research due to its unique structural features and diverse biological implications. Ongoing studies combining computational modeling with experimental validation hold promise for uncovering novel therapeutic agents derived from this scaffold system。